5-(2-Methylphenyl)-4-oxopentanoic acid

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 5-(2-methylphenyl)-4-oxopentanoic acid
• InChI: InChI=1S/C12H14O3/c1-9-4-2-3-5-10(9)8-11(13)6-7-12(14)15/h2-5H,6-8H2,1H3,(H,14,15)
• InChI Key: JCVNDBBHXGMELA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)CCC(=O)O

Description

5-(2-Methylphenyl)-4-oxopentanoic acid is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Undistilled ethyl 5-cyano-4-oxo-5-(2-methylphenyl)pentanoate (prepared by the procedure described above; 773 g.) was heated under reflux with hydrobromic acid (48-50%; 1550 ml.) for 3 hours. On cooling, the reaction mixture separated into two layers. The lower, aqueous phase was separated and extracted with chloroform (3 × 500 ml.). The chloroform extract was added to the upper, organic layer of the reaction mixture. The chloroform solution (about 2 liters) thus obtained was washed with water (3 × 200 ml.) and evaporated to give 5-(2-methylphenyl)-4-oxopentanoic acid (535 g.) in the form of a dark coloured oil.